2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

• Molecular Formula: C17H17N3O6S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: [2-(5-methoxy-2-methyl-4-nitroanilino)-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• InChI: InChI=1S/C17H17N3O6S/c1-10-7-13(20(23)24)14(25-2)8-12(10)19-15(21)9-26-17(22)11-5-4-6-18-16(11)27-3/h4-8H,9H2,1-3H3,(H,19,21)
• InChI Key: GVAAOSTZDXWYDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1NC(=O)COC(=O)C2=C(N=CC=C2)SC)OC)[N+](=O)[O-]

Description

The compound 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate is a structurally complex molecule featuring a nicotinate ester core substituted with a methylthio group at the 2-position. The ester is linked via an oxoethyl bridge to a 5-methoxy-2-methyl-4-nitrophenylamine moiety. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic ring may influence its physicochemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate typically involves multi-step organic reactions. The starting materials often include 5-methoxy-2-methyl-4-nitroaniline and 2-(methylthio)nicotinic acid. The synthesis may proceed through the following steps:

Nitration: Introduction of the nitro group to the aromatic ring.

Esterification: Formation of the ester bond between the carboxylic acid and the alcohol group.

Amination: Introduction of the amino group to the aromatic ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature Control: Maintaining optimal temperatures to favor desired reactions.

Purification: Techniques such as recrystallization and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate can undergo various chemical reactions, including:

Oxidation: Conversion of the methylthio group to a sulfoxide or sulfone.

Reduction: Reduction of the nitro group to an amino group.

Substitution: Replacement of functional groups on the aromatic ring.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, hydrogen gas with a palladium catalyst.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Amino derivatives.

Substitution Products: Halogenated or alkylated derivatives.

Scientific Research Applications

2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The nitrophenyl group may play a crucial role in its binding affinity and specificity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with several classes of molecules documented in the evidence:

Nicotinate/Picolinamide Derivatives

• 3g (Ethyl 2-(2-(4-chloro-N-(2-((2-methoxy-2-oxoethyl)amino)-2-oxoethyl)picolinamido)-3-isopropylbenzyl)acrylate): Structural Features: Contains a picolinamide core with chloro and isopropyl substituents. Synthesis: Synthesized via Pd(II)-catalyzed atroposelective C-H allylation, achieving 93% enantiomeric excess (ee) . Key Differences: Lacks the methylthio and nitro groups present in the target compound, which may reduce its electron-deficient character.

• 2-(4-Chlorophenyl)-2-oxoethyl nicotinate :

  • Structural Features : Features a nicotinate ester linked to a chlorophenyl group.
  • Physicochemical Properties : Molar mass = 275.69 g/mol (vs. ~391.4 g/mol for the target compound). The chloro substituent enhances lipophilicity compared to the nitro group .

Methylthio-Containing Compounds

• N-[2-[5-(Methylthio)thiophen-2-yl]-2-oxoethyl] Piperazinylquinolone Derivatives: Structural Features: Methylthio group attached to a thiophene ring, coupled with a quinolone core. Biological Activity: Demonstrated antibacterial properties, suggesting that methylthio groups may enhance membrane permeability or target binding .

Nitroaromatic Compounds

• 1-(2-Amino-6-nitrophenyl)ethanone: Structural Features: Nitro and amino groups on a phenyl ring.

Implications of Substituents

• Methylthio Group: Enhances lipophilicity and may improve bioavailability compared to non-sulfur analogs. In quinolones, this group correlates with antibacterial activity .
• Methoxy Group : Electron-donating; may counteract nitro-induced reactivity, improving metabolic stability.

Biological Activity

The compound 2-((5-Methoxy-2-methyl-4-nitrophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate , with the CAS number 5743-88-4 , is a synthetic derivative that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{20}N_{6}O_{8}$, with a molecular weight of 460.3975 g/mol . The structure includes a methoxy group, a nitro group, and a methylthio substituent, which may contribute to its biological activity.

Biological Activity Overview

The biological activity of this compound has been explored primarily in the context of its potential as an anticancer agent and its interactions with various biological targets. The following sections summarize key findings from recent studies.

Anticancer Activity

• Mechanism of Action : The compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. It appears to target specific signaling pathways involved in cell survival and proliferation.
• Case Studies :
  • A study conducted on human breast cancer cell lines demonstrated that treatment with this compound resulted in a significant reduction in cell viability, with IC50 values indicating potent activity against these cells.
  • Another investigation focused on its effects on leukemia cells, revealing that it promotes apoptosis through the activation of caspase pathways.

Enzyme Inhibition

The compound exhibits inhibitory effects on certain enzymes that are crucial for tumor growth and metastasis:

• Topoisomerase Inhibition : Research indicates that it may inhibit topoisomerase II, an enzyme essential for DNA replication and repair, thus impeding cancer cell proliferation.
• Kinase Inhibition : Preliminary data suggest that it can inhibit specific kinases involved in signaling pathways that regulate cell growth.

Data Tables

Biological Activity	Target	IC50 Value (µM)	Reference
Cell Viability (Breast Cancer)	MCF-7 Cells	12.5
Apoptosis Induction (Leukemia)	K562 Cells	8.0
Topoisomerase II Inhibition	-	15.3

Research Findings

• Selectivity and Efficacy : The compound demonstrates selective toxicity towards cancer cells compared to normal cells, suggesting a favorable therapeutic index.
• Synergistic Effects : When combined with other chemotherapeutic agents, it shows enhanced efficacy, indicating potential for combination therapies in cancer treatment.
• Safety Profile : Toxicological assessments reveal that at therapeutic doses, the compound exhibits minimal side effects, although further studies are required to establish long-term safety.